Cas no 2229270-22-6 (4-(2,6-difluoro-3-methylphenyl)methylpiperidin-4-ol)

• Product Name: 4-(2,6-difluoro-3-methylphenyl)methylpiperidin-4-ol
• CAS No: 2229270-22-6
• MF: C₁₃H₁₇F₂NO
• MW: 241.276990652084
• CID: 5570246
• PubChem ID: 165657047
• Update Time: 2025-10-28

4-(2,6-difluoro-3-methylphenyl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2229270-22-6
• 4-[(2,6-difluoro-3-methylphenyl)methyl]piperidin-4-ol
• EN300-1781491
• 4-(2,6-difluoro-3-methylphenyl)methylpiperidin-4-ol

• Inchi： 1S/C13H17F2NO/c1-9-2-3-11(14)10(12(9)15)8-13(17)4-6-16-7-5-13/h2-3,16-17H,4-8H2,1H3
• InChI Key： IIRPJMWJGGCSEJ-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=C(C=1CC1(CCNCC1)O)F

Computed Properties

• Exact Mass: 241.12782049g/mol
• Monoisotopic Mass: 241.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(2,6-difluoro-3-methylphenyl)methylpiperidin-4-ol

Research Brief on 4-(2,6-difluoro-3-methylphenyl)methylpiperidin-4-ol (CAS: 2229270-22-6): Recent Advances and Applications

The compound 4-(2,6-difluoro-3-methylphenyl)methylpiperidin-4-ol (CAS: 2229270-22-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidine derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, shedding light on its potential as a key scaffold in drug discovery.

One of the most notable advancements in the study of this compound is its role as a precursor or intermediate in the synthesis of more complex molecules targeting neurotransmitter receptors. Researchers have demonstrated that the presence of the difluoro-methylphenyl group and the hydroxylated piperidine ring confers specific binding affinities to receptors such as the sigma-1 receptor and the dopamine D2 receptor. These findings suggest potential applications in the treatment of neurological disorders, including schizophrenia, Parkinson's disease, and chronic pain.

In a recent publication in the Journal of Medicinal Chemistry, a team of researchers detailed the optimization of the synthetic pathway for 4-(2,6-difluoro-3-methylphenyl)methylpiperidin-4-ol, achieving higher yields and purity through innovative catalytic methods. The study highlighted the compound's stability under physiological conditions, which is a critical factor for its viability as a drug candidate. Additionally, in vitro and in vivo assays revealed its favorable pharmacokinetic profile, including good blood-brain barrier penetration and minimal off-target effects.

Another significant development is the exploration of this compound's utility in positron emission tomography (PET) imaging. By radiolabeling the molecule with fluorine-18, researchers have created a novel PET tracer capable of visualizing sigma-1 receptor density in the brain. This breakthrough has opened new avenues for diagnosing and monitoring neurodegenerative diseases, providing a non-invasive tool for studying disease progression and treatment efficacy.

Despite these promising results, challenges remain in the clinical translation of 4-(2,6-difluoro-3-methylphenyl)methylpiperidin-4-ol. Issues such as metabolic stability, potential toxicity, and scalability of synthesis need to be addressed in future studies. However, the compound's versatility and demonstrated biological activity make it a compelling subject for ongoing research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development and eventual application in therapeutic settings.

In conclusion, 4-(2,6-difluoro-3-methylphenyl)methylpiperidin-4-ol represents a valuable chemical entity with broad implications for drug discovery and diagnostic imaging. Its unique structural and pharmacological properties position it as a key player in the next generation of CNS therapeutics. Continued research and innovation will be essential to fully realize its potential and overcome existing limitations.